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Compound Name: Caffeine-13C
CAS No.: 202282-98-2
Cat. No.: B3049329
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Technical Guide: Caffeine-13C3

Stable Isotope Internal Standards in DMPK and Bioanalysis

Executive Summary

Caffeine-13C3 (1,3,7-Trimethyl-13C3-xanthine) is the gold-standard stable isotope-labeled
internal standard (SIL-IS) for the quantification of caffeine in biological matrices. Unlike
deuterated analogs (e.g., Caffeine-d3 or -d9), Caffeine-13C3 offers superior stability against
hydrogen-deuterium exchange and exhibits negligible kinetic isotope effects (KIE), ensuring
identical chromatographic elution to the analyte.

This guide details the physicochemical properties, mass spectrometric behavior, and validated
experimental protocols for deploying Caffeine-13C3 in LC-MS/MS workflows and CYP1A2
metabolic phenotyping.

Chemical Profile & Properties[1][2]
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Caffeine-13C3 is chemically identical to natural caffeine (1,3,7-trimethylxanthine) except for the
substitution of the three methyl carbons with Carbon-13.

hvsicochemical

Property Specification

Chemical Name 1,3,7-Trimethyl-13C3-xanthine

CAS Number 78072-66-9

Molecular Formula Cs13C3H10N40O2

Molecular Weight 197.17 g/mol (vs. 194.19 g/mol for unlabeled)

Mass Shift +3.0 Da

Isotopic Purity Typically =99 atom % 13C

Solubility Soluble in water (20 mg/mL), Methanol,
Chloroform

Appearance White crystalline powder

Structural Visualization

The following diagram illustrates the caffeine scaffold with the specific localization of the 13C
labels on the N1, N3, and N7 methyl groups.
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Figure 1: Structural schematic of Caffeine-13C3 showing 13C-enrichment at methyl positions.

Click to download full resolution via product page

Mechanism of Action: Mass Spectrometry
Fragmentation Dynamics

In positive electrospray ionization (ESI+), Caffeine-13C3 forms the protonated precursor ion
[M+H]* at m/z 198.2.

Upon Collision-Induced Dissociation (CID), the molecule undergoes a Retro-Diels-Alder (RDA)
fragmentation or a neutral loss of methyl isocyanate (CHsNCO).[1][2] Crucially, because the
labels are on the methyl groups, the loss of a methyl isocyanate moiety involves the loss of one
13C-labeled methyl group.

e Precursor lon: 198.2 (Contains three 13C)
e Neutral Loss: -58 Da (33 CH3-N=C=0)

e Product lon: 140.2 (Contains two 13C)

MRM Transitions
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For quantitative bioanalysis, the following Multiple Reaction Monitoring (MRM) transitions are
recommended to ensure specificity and avoid cross-talk with natural caffeine.

Collision

Compound Precursor (Ql) Product (Q3) Mechanism
Energy (eV)
Caffeine
195.2 138.0 25-30 Loss of CHsNCO
(Analyte)
Caffeine-13C3 Loss of
198.2 140.2 25-30
(1S) 1BCH3NCO

Scientific Note: Do not use a transition of 198.2 — 141.2. If observed, this suggests a
fragmentation pathway where the methyl group is retained, which is not the dominant pathway

for xanthines under standard collision energies.

Experimental Protocol: LC-MS/MS Quantification in
Plasma

This protocol outlines a validated workflow for quantifying caffeine in human plasma using
Caffeine-13C3. It is designed to minimize matrix effects (ion suppression) via stable isotope

dilution.

Reagents & Preparation

o Stock Solution: Dissolve Caffeine-13C3 in 50:50 Methanol:Water to 1 mg/mL. Store at
-20°C.

IS Working Solution: Dilute stock to 500 ng/mL in Methanol.

Sample Preparation (Protein Precipitation)
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 Aliquot: Transfer 50 pL of plasma into a 1.5 mL centrifuge tube.

e Spike: Add 20 pL of Caffeine-13C3 IS Working Solution. Vortex briefly.

e Precipitate: Add 150 pL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.
o Agitate: Vortex for 1 minute at high speed.

e Clarify: Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Transfer: Transfer 100 uL of the supernatant to an autosampler vial containing 100 uL of
Water (to match initial mobile phase strength).

LC-MS/MS Parameters

e Column: C18 Reverse Phase (e.g., Phenomenex Kinetex 2.6um, 50 x 2.1 mm).
e Mobile Phase A: Water + 0.1% Formic Acid.[3]
» Mobile Phase B: Methanol + 0.1% Formic Acid.
o Gradient:
o 0.0 min: 10% B

0.5 min: 10% B

o

3.0 min: 90% B

[¢]

3.5 min: 90% B

[¢]

[e]

3.6 min: 10% B (Re-equilibration)

¢ Flow Rate: 0.4 mL/min.

Workflow Visualization
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Figure 2: Validated LC-MS/MS workflow for Caffeine quantification using 13C3-IS.

Click to download full resolution via product page
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Advanced Application: CYP1A2 Metabolic
Phenotyping|[6]

Caffeine is the primary probe drug for assessing Cytochrome P450 1A2 (CYP1AZ2) activity. The
enzyme catalyzes the N3-demethylation of caffeine to paraxanthine (1,7-dimethylxanthine).

The 13C3 Advantage

Using Caffeine-13C3 as a probe substrate (in "cocktail" studies) allows researchers to
distinguish the administered probe from dietary caffeine intake, which is a common confounder
in clinical trials.

Metabolic Pathway Tracking
When Caffeine-13C3 (1,3,7-trimethyl-13Cs) is metabolized by CYP1A2:

Reaction: N3-demethylation.

e Loss: The methyl group at position 3 is removed.[4] Since this group is 13C-labeled, one label
IS lost.

e Product: Paraxanthine-13C2 (1,7-dimethyl-13C>).

o Mass Shift: The resulting metabolite has a mass of 182.1 Da (vs. 180.1 Da for natural
paraxanthine).

This unique mass signature (m/z 182) allows for the specific tracking of CYP1A2 activity
derived solely from the administered probe.

Paraxanthine-13C2

(m/z 182)
[1,7-Dimethyl-13C2]

Caffeine-13C3
(m/z 198)
[1,3,7-Trimethyl-13C3]

N3-Demethylation CYP1A2

(Liver)

—— -_——
- =~

~
S~ ="

Figure 3: Metabolic fate of Caffeine-13C3 via CYP1A2 showing loss of one 13C label.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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